Cas no 2229228-67-3 (2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine
• CAS No: 2229228-67-3
• MF: C₁₁H₂₁NS
• MW: 199.356141805649
• CID: 6132160
• PubChem ID: 165689833
• Update Time: 2025-06-13

2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine
• [2,2-dimethyl-3-(thian-3-yl)cyclopropyl]methanamine
• EN300-1728798
• 2229228-67-3

• Inchi： 1S/C11H21NS/c1-11(2)9(6-12)10(11)8-4-3-5-13-7-8/h8-10H,3-7,12H2,1-2H3
• InChI Key： DMZBOGIFFGTJFS-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 199.13947085g/mol
• Monoisotopic Mass: 199.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229228-67-3 and Product Name: 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine

The compound with the CAS number 2229228-67-3 and the product name 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a cyclopropyl group and a thiazole moiety in its structure imparts distinct chemical properties that make it a subject of interest for researchers exploring novel pharmacophores.

At the core of understanding this compound lies its molecular architecture. The 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine structure consists of a cyclopropyl ring substituted with a thiazole ring at the third position and an amine group at the methanamine position. This configuration creates a rigid framework that can be exploited for binding interactions with biological targets. The thiazole ring, known for its presence in numerous bioactive natural products and drugs, contributes to the compound's potential pharmacological activity. Specifically, thiazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have suggested that 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine may exhibit inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, preliminary simulations indicate potential binding to enzymes involved in metabolic pathways or to receptors overexpressed in tumor cells. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The synthesis of 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine presents unique challenges due to the complexity of its structure. The cyclopropyl ring is known for its strain, which can influence reactivity and stability. However, recent synthetic methodologies have improved the accessibility of cyclopropyl-containing compounds, making it feasible to explore derivatives like this one. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been instrumental in constructing the desired framework efficiently. Additionally, the introduction of the thiazole moiety requires careful consideration of reaction conditions to ensure regioselectivity and high yields.

In the context of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural features of 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine make it an attractive candidate for further investigation. Its combination of a cyclopropyl group and a thiazole ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific biological applications. For example, modifications at the amine group could enhance solubility or improve bioavailability, while alterations at the thiazole ring might fine-tune binding interactions.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to optimize lead compounds. 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine serves as a valuable starting point for SAR studies due to its well-defined structure and potential biological activity. By systematically varying substituents on different parts of the molecule, researchers can gather insights into which structural features are most critical for activity. Such studies often involve high-throughput screening (HTS) techniques combined with biophysical assays to rapidly assess compound efficacy.

The role of computational tools in modern drug discovery cannot be overstated. Software packages capable of predicting molecular properties such as solubility, permeability, and metabolic stability are indispensable for prioritizing candidates like 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine. These tools help guide synthetic efforts by identifying promising derivatives early in the process. Moreover, virtual screening techniques allow researchers to mine large databases of compounds to find hits with similar properties to known active molecules. This approach accelerates the discovery pipeline by reducing the number of compounds that require experimental testing.

As interest in targeted therapies grows, so does the need for highly specific inhibitors like those derived from 2,2-dimethyl-3-(thian-3-yl)cyclopropylmethanamine. The cyclopropyl ring can serve as a rigid scaffold that mimics natural substrates or binders within biological systems. When combined with a functional group like an amine or thiazole moiety, it can create molecules capable of interacting selectively with disease-causing proteins or enzymes. Such targeted inhibition is particularly valuable in treating complex diseases where precise modulation of biological pathways is essential.

The future directions for research on 2229228-67-3 include exploring its derivatives as potential drug candidates. By leveraging structural diversity through combinatorial chemistry or library synthesis methods, researchers can generate libraries of related compounds for screening purposes. Advances in automation have made it possible to synthesize large numbers of analogs efficiently, enabling high-throughput experimentation that complements computational predictions. This integrated approach—combining experimental synthesis with computational modeling—has revolutionized how new drugs are discovered today.

In conclusion,2229228-67-3 represents an intriguing molecule with significant potential in pharmaceutical research due to its unique structural features: a cyclopropyl ring substituted with a thiazole moiety at position 3 and an amine group at position 1 (as reflected in its systematic name). Its potential biological activity makes it an attractive candidate for further exploration through both experimental synthesis and computational studies aimed at optimizing lead compounds into viable therapeutic agents.